ethyl 2-(2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]acetate
• InChI: InChI=1S/C20H22N6O6S/c1-3-32-18(29)10-21-17(28)11-33-20-25-24-15(7-12-8-16(27)23-19(30)22-12)26(20)13-5-4-6-14(9-13)31-2/h4-6,8-9H,3,7,10-11H2,1-2H3,(H,21,28)(H2,22,23,27,30)
• InChI Key: VGJNSKYNWNJZDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CSC1=NN=C(N1C2=CC(=CC=C2)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C20H22N6O6S
• Molecular Weight: 474.5 g/mol

Description

Ethyl 2-(2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C20H22N6O6S and its molecular weight is 474.49. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research on compounds with similar structural complexities involves the synthesis of novel heterocyclic compounds. For example, Abu-Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines with anti-inflammatory and analgesic activities. These compounds were derived from visnaginone and khellinone, showcasing the potential for creating new therapeutic agents through complex organic synthesis processes Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Antimicrobial and Antitumor Activities

Several studies focus on the antimicrobial and antitumor activities of synthesized compounds. For instance, Gomha, Muhammad, and Edrees (2017) synthesized a novel triazolopyrimidine derivative and evaluated its antitumor activities against human lung and hepatocellular carcinoma cell lines, indicating the potential of such compounds in cancer research Gomha, Muhammad, & Edrees, 2017.

Advanced Synthetic Techniques

The advancement of synthetic techniques is a key application in the research of complex compounds. For instance, Darehkordi and Ghazi (2015) reported the ultrasonic-assisted synthesis of dihydropyrimidinone derivatives, highlighting the role of innovative synthetic methods in enhancing reaction efficiencies and outcomes Darehkordi & Ghazi, 2015.